Cas no 1595740-31-0 (4,7-dichloro-1,8-naphthyridine-3-carbonitrile)

• Product Name: 4,7-dichloro-1,8-naphthyridine-3-carbonitrile
• CAS No: 1595740-31-0
• MF: C₉H₃ClFN₃
• MW: 207.591623544693
• MDL: MFCD17016102
• CID: 4610637
• Update Time: 2025-06-07

4,7-dichloro-1,8-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-1,8-naphthyridine-3-carbonitrile

• MDL： MFCD17016102
• Inchi： 1S/C9H3ClFN3/c10-8-5(3-12)4-13-9-6(8)1-2-7(11)14-9/h1-2,4H
• InChI Key： LJLIODMJZQVURH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)N=2)C(Cl)=C(C#N)C=1

Additional information on 4,7-dichloro-1,8-naphthyridine-3-carbonitrile

Introduction to 4,7-Dichloro-1,8-naphthyridine-3-carbonitrile (CAS No. 1595740-31-0)

4,7-Dichloro-1,8-naphthyridine-3-carbonitrile (CAS No. 1595740-31-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4,7-dichloro-1,8-naphthyridine-3-carbonitrile make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4,7-dichloro-1,8-naphthyridine-3-carbonitrile consists of a naphthyridine core with two chlorine atoms at the 4 and 7 positions and a cyano group at the 3 position. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The presence of the cyano group is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to protein targets.

Recent studies have highlighted the potential of 4,7-dichloro-1,8-naphthyridine-3-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that 4,7-dichloro-1,8-naphthyridine-3-carbonitrile interferes with viral replication by inhibiting key enzymes involved in the viral life cycle.

In another study published in the European Journal of Medicinal Chemistry in 2021, 4,7-dichloro-1,8-naphthyridine-3-carbonitrile was evaluated for its anticancer properties. The results showed that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 4,7-dichloro-1,8-naphthyridine-3-carbonitrile have also been investigated to assess its suitability as a drug candidate. A study published in Pharmaceutical Research in 2020 reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These findings suggest that 4,7-dichloro-1,8-naphthyridine-3-carbonitrile has good potential for further development into a clinically viable drug.

In addition to its therapeutic applications, 4,7-dichloro-1,8-naphthyridine-3-carbonitrile has been explored as a building block for the synthesis of more complex molecules. Its unique reactivity profile makes it an excellent starting material for the preparation of derivatives with enhanced biological activities. For example, a study published in Organic Letters in 2023 described a novel synthetic route to prepare substituted naphthyridines using 4,7-dichloro-1,8-naphthyridine-3-carbonitrile as a key intermediate.

The safety profile of 4,7-dichloro-1,8-naphthyridine-3-carbonitrile

In conclusion, 4,7-dichloro-1,8-naphthyridine-3-carbonitrile (CAS No. 1595740-31-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel drugs targeting viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.